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Compound of Interest

Compound Name: UCM707

Cat. No.: B1663688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the dissolution and

preparation of UCM707 for use in cell culture experiments. UCM707 is a potent and selective

inhibitor of endocannabinoid transport, making it a valuable tool for studying the

endocannabinoid system.[1][2] These guidelines will ensure reproducible and accurate results

in your research.

Introduction to UCM707
UCM707, with the chemical name (5Z,8Z,11Z,14Z)-N-(3-Furanylmethyl)-5,8,11,14-

eicosatetraenamide, is a potent inhibitor of anandamide transport.[1] It demonstrates selectivity

for the anandamide transporter over fatty acid amide hydrolase (FAAH), with IC50 values of 0.8

µM and 30 µM, respectively.[3] This selectivity allows for the specific investigation of the role of

endocannabinoid uptake in various physiological and pathological processes.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of UCM707 is crucial for its effective

use in experiments.
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Property Value Reference

Molecular Weight 383.57 g/mol [1]

Molecular Formula C₂₅H₃₇NO₂ [1]

CAS Number 390824-20-1 [1]

Purity ≥98% [3]

Appearance A solution in methyl acetate [3]

Storage Desiccate at -20°C [1]

Solubility of UCM707
Proper dissolution is critical for accurate dosing in cell culture.

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) 20 mg/mL [3]

Ethanol 100 mM [1]

Ethanol:PBS (pH 7.2) (1:2) 0.25 mg/mL [3]

DMF 30 mg/mL [3]

Note: It is recommended to use the solution soon after preparation and avoid long-term

storage.[4]

Experimental Protocols
Preparation of UCM707 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of UCM707 in DMSO.

Materials:

UCM707
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Calculate the required amount of UCM707:

To prepare 1 mL of a 10 mM stock solution, you will need 0.38357 mg of UCM707
(Molecular Weight = 383.57).

Weigh UCM707:

Carefully weigh the calculated amount of UCM707 in a sterile microcentrifuge tube.

Dissolve in DMSO:

Add the appropriate volume of DMSO to the tube containing UCM707. For 1 mL of 10 mM

stock, add 1 mL of DMSO.

Ensure Complete Dissolution:

Vortex the tube for 1-2 minutes until the compound is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Sterilization:

Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C.

Preparation of Working Solutions for Cell Culture
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This protocol outlines the dilution of the stock solution to the desired final concentration in the

cell culture medium.

Materials:

10 mM UCM707 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes

Pipettes and sterile tips

Procedure:

Determine the Final Concentration:

Decide on the final concentration of UCM707 required for your experiment (e.g., 1 µM, 10

µM).

Calculate the Dilution:

Use the formula M1V1 = M2V2 to calculate the volume of the stock solution needed.

For example, to prepare 1 mL of 10 µM working solution from a 10 mM stock:

(10,000 µM)(V1) = (10 µM)(1000 µL)

V1 = 1 µL

Prepare the Working Solution:

Add the calculated volume of the UCM707 stock solution to the appropriate volume of pre-

warmed cell culture medium. It is recommended to add the stock solution to a small

volume of media first and then add this to the final volume to ensure proper mixing.

Control Group:
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Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as used for the UCM707 treatment. The final concentration of DMSO in the culture

medium should ideally be below 0.1% to avoid solvent-induced cellular stress.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for UCM707 Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1663688?utm_src=pdf-body
https://www.benchchem.com/product/b1663688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Weigh UCM707

Dissolve in DMSO

Vortex to Mix

Sterile Filter (0.22 µm)

Aliquot and Store at -20°C

Thaw Stock Solution

Use for experiment

Dilute in Culture Medium

Mix Thoroughly

Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing UCM707 stock and working solutions.
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Simplified Signaling Pathway of Endocannabinoid
Transport Inhibition by UCM707
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Caption: UCM707 blocks anandamide uptake, increasing its intracellular levels.

General Cell Culture Considerations
When using UCM707 in your experiments, it is important to follow standard aseptic cell culture

techniques. Ensure that all media, supplements, and reagents are sterile to prevent
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contamination.[5] The optimal concentration of UCM707 and incubation time will vary

depending on the cell line and the specific research question. It is recommended to perform a

dose-response and time-course experiment to determine the optimal conditions for your

system.

Safety Precautions
UCM707 is intended for laboratory research use only.[1][2] Standard laboratory safety practices

should be followed, including wearing appropriate personal protective equipment (PPE) such

as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area.

Disclaimer: The information provided in this document is for guidance only. For batch-specific

data, please refer to the Certificate of Analysis provided by the supplier. Researchers should

optimize protocols for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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